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Introduction: The peptide Ac-EEVVAC-pNA (Acetyl-Glu-Glu-Val-Val-Ala-Cys-p-nitroanilide) is a

specialized chromogenic substrate used in biochemical assays. This technical guide provides

an in-depth overview of its commercial availability through custom synthesis, its primary

application in studying proteolytic enzymes, and detailed experimental protocols for its use. The

information is tailored for researchers, scientists, and professionals in drug development who

require a comprehensive understanding of this tool for their work.

Commercial Availability and Suppliers
Ac-EEVVAC-pNA is not typically available as a stock reagent from major chemical suppliers.

Its specific sequence suggests it is designed for a targeted research application, and as such, it

must be acquired through custom peptide synthesis services. Several reputable companies

offer these services, providing the peptide at various scales and purity levels to meet specific

research needs.

Below is a summary of leading suppliers that offer custom peptide synthesis and can

manufacture Ac-EEVVAC-pNA upon request.
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Supplier
Key Features of Custom Peptide
Synthesis Service

GenScript

Offers the proprietary PepPower™ microwave-

assisted synthesis platform for rapid delivery.

Guarantees quantity and provides various purity

levels and modifications.[1]

Biosynth

Provides a range of services including solid-

phase and solution-phase synthesis, extensive

modifications (biotinylation, PEGylation, etc.),

and ISO 9001:2015 certified sites in the US and

Europe.[2]

Thermo Fisher Scientific

Synthesizes peptides from 2 to 110 amino acids

using Fmoc solid-phase technology, with scales

ranging from 0.1 mg to over 1 kg and purities up

to >98%.[3]

JPT Peptide Technologies

Features an ISO 9001:2015 certified quality

management system, with experience in

synthesizing over a million peptides annually

and a success rate exceeding 99%.[4]

CPC Scientific

A Contract Research, Development, and

Manufacturing Organization (CRDMO) capable

of producing peptides from 2 to over 200 amino

acids in length, with purities from 80% to 99%.

[5]

Core Application: A Substrate for Proteasome
Activity
While direct literature on Ac-EEVVAC-pNA is sparse, its sequence and structure strongly

suggest its use as a substrate for the 20S proteasome, a key component of the ubiquitin-

proteasome pathway. The proteasome is a multi-catalytic complex responsible for degrading

most intracellular proteins, playing a critical role in cell cycle regulation, apoptosis, and DNA

repair.[6]
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The 20S proteasome core possesses three distinct proteolytic activities:

Chymotrypsin-like: Cleaves after large hydrophobic residues.

Trypsin-like: Cleaves after basic residues.

Caspase-like (or Post-Glutamyl Peptide Hydrolytic): Cleaves after acidic residues.[7]

Peptide substrates ending in a reporter group like p-nitroanilide (pNA) are standard tools for

measuring these activities. When the peptide is cleaved, free pNA is released, which is yellow

and can be quantified by measuring its absorbance at approximately 405 nm. The sequence

EEVVAC, with its hydrophobic valine residues, makes Ac-EEVVAC-pNA a likely candidate for

assaying the chymotrypsin-like activity of the proteasome. This is analogous to commonly used

fluorogenic substrates like Suc-LLVY-AMC.[8]

A related peptide, Ac-EEVVAC-AMC, is documented as a fluorogenic substrate for the Hepatitis

C Virus (HCV) NS3 protease, indicating the EEVVAC sequence can also be recognized by viral

proteases.[9][10] However, in the context of cellular biology research, its primary utility would

be in the study of the proteasome.

The Ubiquitin-Proteasome Signaling Pathway
The ubiquitin-proteasome pathway is the principal mechanism for targeted protein degradation

in eukaryotic cells.[11][12] This process is essential for maintaining protein homeostasis and

regulating a vast array of cellular functions.[13] The pathway involves two discrete steps: the

tagging of substrate proteins with ubiquitin and the subsequent degradation of the tagged

protein by the 26S proteasome.[14][15]

The 26S proteasome is a large, ATP-dependent complex composed of a central 20S catalytic

core particle and one or two 19S regulatory particles.[15][16] The 19S particle recognizes

polyubiquitinated proteins, unfolds them, and translocates them into the 20S core, where they

are degraded into small peptides.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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